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Compound of Interest

Compound Name: 2-Bromo-1,3-dimethoxybenzene

Cat. No.: B094514 Get Quote

This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of 2-Bromo-1,3-dimethoxybenzene, tailored for researchers, scientists, and

professionals in drug development. By adhering to these procedures, users can ensure a safe

laboratory environment and proper chemical management.

Hazard Identification and Personal Protective Equipment
2-Bromo-1,3-dimethoxybenzene is classified as harmful if swallowed and may cause skin,

eye, and respiratory irritation.[1][2][3] Strict adherence to Personal Protective Equipment (PPE)

guidelines is mandatory to minimize exposure risks.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield should be worn when

there is a splash hazard.[4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[3]

Hand Protection

Chemical-impermeable gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Gloves must be

inspected before use.

Prevents skin contact and

absorption.[4]

Skin and Body Protection

A flame-retardant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

For larger quantities or

significant splash potential, a

chemical-resistant apron is

advised.

Minimizes skin exposure.[4]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[4]

Prevents inhalation of dust or

vapors, which may cause

respiratory irritation.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromo-1,3-dimethoxybenzene:
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Property Value

Molecular Formula C₈H₉BrO₂

Molecular Weight 217.06 g/mol [2]

CAS Number 16932-45-9[5]

Appearance
Pale cream to cream to pale brown crystals or

powder[5]

Melting Point 90.5-96.5 °C[5]

Boiling Point 273 °C at 760 Torr

Solubility Insoluble in water[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Protocol: Safe Handling Workflow
1. Preparation:

Don PPE: Before entering the laboratory area where the compound will be handled, put on

all required PPE as detailed in the table above.

Prepare Fume Hood: Ensure the chemical fume hood is operational with the sash at the

appropriate working height. The work surface should be clean and uncluttered.

Assemble Materials: Gather all necessary equipment, including glassware, spatulas, and

solvents, and place them inside the fume hood.

2. Handling:

Weighing and Transfer: Conduct all weighing and transferring of 2-Bromo-1,3-
dimethoxybenzene within the fume hood to minimize inhalation exposure. Use non-

sparking tools.[4]
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Dissolution: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Reactions: Keep all reaction vessels closed or covered to the extent possible. Ensure

reactions are conducted in a well-ventilated area.[4]

3. Spill Management:

Evacuate: In the event of a spill, evacuate non-essential personnel from the immediate area.

[4]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., sand, earth, or vermiculite).[6]

Cleanup: Sweep or scoop up the absorbed material and place it into a suitable, labeled, and

closed container for disposal.[2] Avoid generating dust.[2]

Decontamination: Wash the spill area thoroughly with soap and water.

Disposal Plan
1. Waste Segregation and Collection:

Chemical Waste: Collect all surplus and non-recyclable 2-Bromo-1,3-dimethoxybenzene in

a dedicated, properly labeled, and sealed container for halogenated organic waste.[1][7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as pipette tips, gloves, and paper towels, should be considered contaminated and disposed

of as hazardous waste. Place these items in a separate, clearly labeled container.

2. Disposal Pathway:

Licensed Waste Disposal Service: The primary and recommended method for disposal is to

contact a licensed professional waste disposal service.[8] They are equipped to handle and

dispose of chemical waste in accordance with local, state, and federal regulations.

Environmental Precautions: Do not dispose of this chemical down the drain.[4] It is crucial to

prevent the entry of this compound into the environment.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Wash the area

with soap and water. Seek medical attention if

irritation persists.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-1,3-
dimethoxybenzene.
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Caption: Safe handling workflow for 2-Bromo-1,3-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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